Cas no 229634-09-7 (3-(piperazine-1-carbonyl)aniline)

• Product Name: 3-(piperazine-1-carbonyl)aniline
• CAS No: 229634-09-7
• MF: C₁₁H₁₇Cl₂N₃O
• MW: 278.18
• MDL: MFCD31696137
• CID: 5142232
• PubChem ID: 43531665
• Update Time: 2026-03-03

3-(piperazine-1-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• (3-Aminophenyl)(piperazin-1-yl)methanone 2HCl
• (3-Aminophenyl)(piperazin-1-yl)methanone dihydrochloride
• 3-(piperazine-1-carbonyl)aniline
• AKOS009582497
• G48099
• EN300-60960
• Z431509314
• GS3278
• (3-aminophenyl)-piperazin-1-ylmethanone
• (3-aminophenyl)(piperazin-1-yl)methanone
• SCHEMBL8355984
• 229634-09-7

• MDL： MFCD31696137
• Inchi： 1S/C11H15N3O.2ClH/c12-10-3-1-2-9(8-10)11(15)14-6-4-13-5-7-14;;/h1-3,8,13H,4-7,12H2;2*1H
• InChI Key： JAMLYSBVLQZORJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)N1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-(piperazine-1-carbonyl)aniline

Recent Advances in the Study of 229634-09-7 and 3-(piperazine-1-carbonyl)aniline in Chemical Biology and Pharmaceutical Research

In recent years, the compound with CAS number 229634-09-7 and the derivative 3-(piperazine-1-carbonyl)aniline have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in targeting specific biological pathways. This research briefing aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.

The compound 229634-09-7, a piperazine derivative, has been investigated for its role as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have focused on optimizing its synthetic routes to improve yield and purity, which are critical for large-scale pharmaceutical production. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of these processes.

3-(piperazine-1-carbonyl)aniline, a structurally related compound, has shown promising results in preclinical studies as a modulator of specific receptor targets. Research published in the last year has demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Furthermore, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized in detail, providing a solid foundation for further drug development.

One of the most notable advancements is the identification of 3-(piperazine-1-carbonyl)aniline as a potential lead compound for the development of novel anticancer agents. In vitro and in vivo studies have revealed its ability to induce apoptosis in cancer cells while exhibiting minimal toxicity to normal cells. These findings have spurred interest in exploring its mechanism of action and optimizing its structure-activity relationship to enhance therapeutic efficacy.

In addition to its therapeutic potential, recent research has also explored the use of 229634-09-7 and 3-(piperazine-1-carbonyl)aniline in chemical biology tools. For instance, these compounds have been utilized as probes to study protein-protein interactions and enzyme kinetics, providing valuable insights into cellular processes. Such applications underscore the versatility of these molecules beyond traditional drug discovery.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as solubility, stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of these compounds into viable therapeutic options.

In conclusion, the latest research on 229634-09-7 and 3-(piperazine-1-carbonyl)aniline highlights their significant potential in both drug discovery and chemical biology. Continued investigation into their synthetic optimization, biological activity, and therapeutic applications will be crucial for realizing their full potential in the pharmaceutical industry.